Cas no 2229568-81-2 (3-{4-(propan-2-yl)cyclohexyloxy}piperidine)

• Product Name: 3-{4-(propan-2-yl)cyclohexyloxy}piperidine
• CAS No: 2229568-81-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6100429
• PubChem ID: 165696830
• Update Time: 2025-06-13

3-{4-(propan-2-yl)cyclohexyloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(propan-2-yl)cyclohexyloxy}piperidine
• 2229568-81-2
• EN300-1745190
• 3-{[4-(propan-2-yl)cyclohexyl]oxy}piperidine

• Inchi： 1S/C14H27NO/c1-11(2)12-5-7-13(8-6-12)16-14-4-3-9-15-10-14/h11-15H,3-10H2,1-2H3
• InChI Key： CSUOTWRZFZHTGQ-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{4-(propan-2-yl)cyclohexyloxy}piperidine

Comprehensive Overview of 3-{4-(propan-2-yl)cyclohexyloxy}piperidine (CAS No. 2229568-81-2)

3-{4-(propan-2-yl)cyclohexyloxy}piperidine (CAS No. 2229568-81-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexyloxy and piperidine moieties, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The CAS No. 2229568-81-2 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature.

The growing demand for novel bioactive molecules has placed 3-{4-(propan-2-yl)cyclohexyloxy}piperidine at the forefront of synthetic chemistry. Its propan-2-yl substituent contributes to its lipophilicity, a property highly valued in the design of CNS-targeting therapeutics. Recent studies have highlighted its potential in addressing challenges related to blood-brain barrier penetration, a topic frequently searched in AI-driven drug discovery platforms. The compound’s cyclohexyloxy group further enhances its stability, making it a candidate for prolonged-release formulations.

In the context of green chemistry, 3-{4-(propan-2-yl)cyclohexyloxy}piperidine has been evaluated for its synthetic efficiency and environmental impact. With sustainability being a top priority in modern research, this compound’s scalable synthesis routes align with the principles of atom economy and reduced waste generation. These attributes resonate with trending searches on "eco-friendly chemical synthesis" and "sustainable pharmaceuticals," reflecting its relevance in contemporary scientific discourse.

Another area of interest is the compound’s potential role in precision medicine. The piperidine scaffold is a common feature in FDA-approved drugs, and modifications like those in CAS No. 2229568-81-2 are often explored for personalized therapeutic approaches. Queries such as "piperidine derivatives in cancer therapy" and "customized drug design" underscore the public’s fascination with tailored treatments, further elevating the compound’s profile.

From an industrial perspective, 3-{4-(propan-2-yl)cyclohexyloxy}piperidine is also being investigated for its utility in advanced material science. Its molecular architecture offers opportunities for developing high-performance polymers and liquid crystals, topics frequently searched in nanotechnology forums. The compound’s ability to modulate thermal and mechanical properties makes it a promising candidate for next-generation materials.

In summary, 3-{4-(propan-2-yl)cyclohexyloxy}piperidine (CAS No. 2229568-81-2) represents a multifaceted compound with applications spanning pharmaceuticals, sustainable chemistry, and materials engineering. Its structural features and adaptability continue to inspire innovative research, addressing both current and emerging scientific challenges.